Cas no 850929-08-7 (ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate)

• Product Name: ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate
• CAS No: 850929-08-7
• MF: C₁₇H₂₀N₂O₃
• MW: 300.352304458618
• CID: 5802077
• PubChem ID: 2157299
• Update Time: 2025-05-26

ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(cyclopentanecarboxamido)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-[(cyclopentylcarbonyl)amino]-, ethyl ester
• MLS000419680
• MLS000101432
• 850929-08-7
• SMR000017807
• HMS2248N11
• AKOS001777901
• VU0245690-4
• SR-01000007411
• SR-01000007411-1
• F0588-0067
• ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate
• ethyl 3-(cyclopentanecarbonylamino)-1H-indole-2-carboxylate
• CHEMBL1565783

• Inchi： 1S/C17H20N2O3/c1-2-22-17(21)15-14(12-9-5-6-10-13(12)18-15)19-16(20)11-7-3-4-8-11/h5-6,9-11,18H,2-4,7-8H2,1H3,(H,19,20)
• InChI Key： GKCMQVGDCPZMKE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(C2CCCC2)=O)=C1C(OCC)=O

Computed Properties

• Exact Mass: 300.14739250g/mol
• Monoisotopic Mass: 300.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.2Ų

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 559.6±35.0 °C(Predicted)
• pka: 14.44±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate

Comprehensive Overview of Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate (CAS No. 850929-08-7)

Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate (CAS No. 850929-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of indole derivatives, which are widely recognized for their diverse biological activities. The presence of both cyclopentaneamido and ethyl carboxylate functional groups in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders and anti-inflammatory therapies, aligning with current trends in precision medicine.

The molecular structure of Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate features a fused indole core, a five-membered cyclopentane ring, and an ester group, which collectively contribute to its chemical reactivity and solubility profile. This combination of features is often searched in the context of structure-activity relationship (SAR) studies and medicinal chemistry optimization. Recent advancements in computational chemistry and AI-driven drug design have further highlighted the importance of such compounds in virtual screening campaigns. As the demand for novel therapeutic agents grows, this compound's potential role in addressing unmet medical needs continues to be a hot topic in scientific forums.

In the context of green chemistry and sustainable synthesis, Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate has also been explored for its compatibility with eco-friendly reaction conditions. Researchers are investigating its synthesis using catalytic methods and biodegradable solvents, which aligns with the global push toward reducing the environmental footprint of chemical manufacturing. This aspect is particularly relevant to industries focusing on ESG (Environmental, Social, and Governance) compliance and circular economy principles. The compound's stability under various pH conditions and its potential for scalable production are additional factors driving its popularity in industrial applications.

From a commercial perspective, Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate is often listed in catalogs of fine chemicals and research-grade intermediates. Its CAS No. 850929-08-7 serves as a critical identifier for procurement and regulatory compliance. Suppliers frequently highlight its high purity (>98%) and suitability for high-throughput screening (HTS) assays, making it a preferred choice for academic and industrial laboratories. The compound's relevance to personalized medicine and targeted drug delivery systems further enhances its marketability, especially in regions with robust biotech sectors like North America and Asia-Pacific.

Ongoing research into Ethyl 3-cyclopentaneamido-1H-indole-2-carboxylate also explores its potential as a fluorescence probe or molecular scaffold for imaging applications. Its indole moiety exhibits intrinsic fluorescence properties, which could be leveraged in diagnostic tools and bioimaging techniques. This aligns with the rising demand for non-invasive diagnostics and theranostic agents in modern healthcare. As interdisciplinary collaborations between chemists, biologists, and material scientists expand, the compound's versatility continues to unlock new possibilities in life sciences and nanotechnology.